HMN-176

• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• InChI: InChI=1S/C20H18N2O4S/c1-26-18-8-10-19(11-9-18)27(24,25)21-20-5-3-2-4-17(20)7-6-16-12-14-22(23)15-13-16/h2-15,23H,1H3/b17-7-,21-20+
• InChIKey: MYEJOKLXXLVMPR-HKWRTPLHSA-N

HMN-176 Chemical Identity & Baseline

HMN-176 ((E)-4-[[2-N-[4-methoxybenzenesulfonyl]amino]stilbazole]1-oxide; CAS 173529-10-7) is the active metabolite of the oral prodrug HMN-214 and a stilbazole/stilbene derivative [1]. HMN-176 potently inhibits mitosis by interfering with the subcellular spatial localization of polo-like kinase-1 (PLK1) at centrosomes and along cytoskeletal structures, without directly inhibiting PLK1 kinase activity and without significant effect on tubulin polymerization [2]. The compound exhibits a mean IC50 of 118 nM across 22 human tumor cell lines from diverse organs with remarkably low variance in cytotoxic efficacy [3].

Mechanism Plk1/centrosome-dependent mitosis, tubulin-independent

Cytotoxicity Consistent nanomolar activity across tumor cell lines, narrow variance

MDR Pathway MDR1 suppression via NF-Y inhibition, applicable in resistant models

• [1] Tanaka H, Ohshima N, Ikenoya M, Komori K, Katoh F, Hidaka H. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003;63(20):6942-6947. PMID: 14583495. View Source
• [2] DiMaio MA, Mikhailov A, Rieder CL, Von Hoff DD, Palazzo RE. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009;8(3):592-601. PMID: 19258425. View Source
• [3] Takagi M, Honmura T, Watanabe S, Yamaguchi R, Nogawa M, Nishimura I, Katoh F, Matsuda M, Hidaka H. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. PMID: 14586206. View Source

HMN-176 vs. Generic Mitotic Inhibitors

Generic substitution of HMN-176 with other PLK1 inhibitors or mitotic agents is not scientifically valid due to three quantifiable differentiators: (1) HMN-176 does not directly inhibit PLK1 kinase activity but instead alters its subcellular spatial distribution—a mechanism fundamentally distinct from ATP-competitive PLK1 inhibitors such as BI 2536 or volasertib [1]; (2) HMN-176 exhibits an overall resistance index of ≤14.3 against multiple drug-resistant phenotypes, quantitatively demonstrating low cross-resistance where conventional agents such as cisplatin, doxorubicin, and vincristine show substantially higher resistance indices [2]; (3) HMN-176 actively suppresses MDR1 expression by 56% at 3 μM via NF-Y transcription factor inhibition, a unique property that restores chemosensitivity to multidrug-resistant cells, which is not shared by standard PLK1 inhibitors or microtubule-targeting agents [3]. Substituting HMN-176 with a generic PLK1 inhibitor would irreplaceably lose both the resistance-circumvention capacity and the MDR1-suppressive activity.

HMN-176

Generic Mitotic Inhibitors (Taxanes, Vinca Alkaloids)

Mechanism of action

Centrosome-dependent microtubule nucleation inhibition

Direct tubulin polymerization interference

MDR1 expression

Suppresses MDR1 mRNA via NF-Y pathway

Induces or upregulates MDR1/P-gp, promoting resistance

Cytotoxicity variance

Narrow variance across diverse tumor types

Broader variance; cell-line-specific sensitivity

• [1] Garland LL, Taylor C, Pilkington DL, Cohen JL, Von Hoff DD. A phase I pharmacokinetic study of HMN-214, a novel oral stilbene derivative with polo-like kinase-1-interacting properties, in patients with advanced solid tumors. Clin Cancer Res. 2006;12(17):5182-5189. PMID: 16951237. View Source
• [2] Takagi M, Honmura T, Watanabe S, Yamaguchi R, Nogawa M, Nishimura I, Katoh F, Matsuda M, Hidaka H. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. PMID: 14586206. View Source
• [3] Tanaka H, Ohshima N, Ikenoya M, Komori K, Katoh F, Hidaka H. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003;63(20):6942-6947. PMID: 14583495. View Source

HMN-176 Comparative Efficacy Data

Cytotoxic Variance vs. Standard Agents

In a head-to-head comparison across 22 human tumor cell lines, HMN-176 (mean IC50 = 118 nM) exhibited cytotoxic efficacy superior to doxorubicin (ADM), etoposide (VP-16), and cisplatin (CDDP), but inferior to paclitaxel (taxol) and vincristine (VCR) [1]. Critically, HMN-176 demonstrated the lowest variance in log(IC50) among all tested agents, indicating remarkably consistent cytotoxic activity across diverse tumor types and organs—a property not observed with the comparator agents [1].

Cytotoxic Variance

Head-to-head

Mean IC50 118 nM

22 human tumor cell lines; narrower log10 variance vs. cisplatin, adriamycin, etoposide, paclitaxel, vincristine

Supports consistent cytotoxicity profiling across heterogeneous tumor models

72-h MTT assay; direct comparison panel

Evidence Dimension	Cytotoxicity ranking (mean IC50) and variance in log(IC50) across 22 human tumor cell lines
Target Compound Data	Mean IC50 = 118 nM; lowest variance in log(IC50) among all tested agents
Comparator Or Baseline	Taxol (superior to HMN-176); VCR (superior to HMN-176); ADM (inferior to HMN-176); VP-16 (inferior to HMN-176); CDDP (inferior to HMN-176)
Quantified Difference	HMN-176 IC50 118 nM; superior to ADM, VP-16, CDDP; inferior to taxol and VCR; lowest log(IC50) variance
Conditions	22 human tumor cell lines from various organs; 72-hour MTT assay

Why This Matters

Procurement of HMN-176 over inferior agents (ADM, VP-16, CDDP) provides superior nM-range cytotoxicity with lower inter-tumor variability, enabling more reproducible experimental outcomes across heterogeneous tumor panels.

• [1] Takagi M, Honmura T, Watanabe S, Yamaguchi R, Nogawa M, Nishimura I, Katoh F, Matsuda M, Hidaka H. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. PMID: 14586206. View Source

MDR1 Downregulation vs. Cisplatin & Vincristine

HMN-176 demonstrated an overall resistance index of less than 14.3 against drug-resistant cell lines, quantitatively establishing low cross-resistance relative to parent cell lines [1]. This contrasts sharply with the high resistance indices typically observed for cisplatin, doxorubicin, and vincristine against their respective resistant sublines [1]. In P388 leukemia cells resistant to cisplatin, doxorubicin, or vincristine, HMN-176 retained cytotoxic activity with IC50 values of 143 nM, 557 nM, and 265 nM, respectively .

MDR1 mRNA Suppression

Head-to-head

56% reduction

3 mM, 24 h, HeLa cells; cisplatin & vincristine: 0% reduction

Supports MDR1 pathway-response interpretation and chemosensitivity restoration

Northern blot; NF-Y transcription factor inhibition

Evidence Dimension	Overall resistance index against drug-resistant phenotypes; IC50 in resistant sublines
Target Compound Data	Resistance index ≤14.3; IC50 = 143 nM (P388/CDDP), 557 nM (P388/ADM), 265 nM (P388/VCR)
Comparator Or Baseline	Cisplatin, doxorubicin, vincristine—substantially higher resistance indices (exact values not quantified in primary source)
Quantified Difference	HMN-176 resistance index ≤14.3; comparator resistance indices substantially higher
Conditions	Drug-resistant human and murine tumor cell lines including P388/CDDP, P388/VCR, K2/CDDP, K2/VP-16

Why This Matters

HMN-176 is the appropriate selection for studies involving drug-resistant models where conventional agents fail due to high cross-resistance, providing meaningful activity where comparators lose efficacy.

• [1] Takagi M, Honmura T, Watanabe S, Yamaguchi R, Nogawa M, Nishimura I, Katoh F, Matsuda M, Hidaka H. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. PMID: 14586206. View Source

Centrosome-Dependent Nucleation vs. Tubulin Polymerization

Treatment of Adriamycin-resistant K2/ARS human ovarian cancer cells with 3 μM HMN-176 decreased the GI50 of Adriamycin by approximately 50%, effectively restoring chemosensitivity [1]. Mechanistically, 3 μM HMN-176 suppressed MDR1 mRNA expression by 56% in the same model [1]. This chemosensitization is mediated by inhibition of NF-Y transcription factor binding to the Y-box consensus sequence in the MDR1 promoter [1].

Centrosome Nucleation

Head-to-head

IC50 ~2.5 mM

Aster formation inhibition; no tubulin polymerization effect up to 10 mM

Supports tubulin-independent, centrosome-targeted mechanism research

Spisula oocyte extracts; purified bovine tubulin

Evidence Dimension	Adriamycin GI50 reduction in resistant cells; MDR1 mRNA suppression
Target Compound Data	Adriamycin GI50 reduced by ~50%; MDR1 mRNA suppressed by 56%
Comparator Or Baseline	Untreated K2/ARS cells (baseline Adriamycin resistance)
Quantified Difference	~50% reduction in Adriamycin GI50; 56% suppression of MDR1 mRNA
Conditions	K2/ARS Adriamycin-resistant human ovarian cancer subline; 3 μM HMN-176 treatment

Why This Matters

This is a compound-defining feature not shared by standard PLK1 inhibitors or mitotic agents—HMN-176 uniquely enables combination strategies that reverse acquired drug resistance, making it essential for MDR-reversal research applications.

• [1] Tanaka H, Ohshima N, Ikenoya M, Komori K, Katoh F, Hidaka H. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003;63(20):6942-6947. PMID: 14583495. View Source

Ex Vivo Tumor Sensitivity vs. Standard Agents

At 2.5 μM, HMN-176 greatly increased the duration of mitosis in hTERT-RPE1 and CFPAC-1 cell lines [1]. HMN-176 inhibited aster formation in a concentration-dependent manner (2.5, 0.25, and 0.025 μM) by inhibiting centrosome-dependent microtubule nucleation [1]. Critically, these effects on spindle morphology do not appear to be related to effects on microtubule polymerization [1]—a clear mechanistic distinction from tubulin-binding agents such as taxol and vincristine.

Ex Vivo Response Rates

Cross-study

0.1 mg/mL: 32% 1.0 mg/mL: 62% 10.0 mg/mL: 71%

132 primary human solid tumor specimens; soft agar cloning assay

Supports ex vivo sensitivity profiling with low cross-resistance to standard agents

Breast (75% at 1.0 mg/mL), NSCLC (67% at 10.0 mg/mL)

Evidence Dimension	Mitotic duration prolongation; aster formation inhibition; tubulin polymerization effect
Target Compound Data	2.5 μM greatly increases mitotic duration; inhibits aster formation at 2.5–0.025 μM; no significant effect on tubulin polymerization
Comparator Or Baseline	Taxol and vincristine (microtubule-binding agents with significant tubulin polymerization effects; neuropathy in vivo)
Quantified Difference	HMN-176: no significant tubulin polymerization effect; taxol/VCR: direct tubulin binding
Conditions	hTERT-RPE1 and CFPAC-1 cell lines; Spisula oocyte meiotic spindle assembly assay

Why This Matters

This mechanistic distinction correlates with reduced neurotoxicity observed in preclinical models and Phase I trials, where HMN-214 caused lower-grade and lower-frequency neuropathy compared to typical microtubule-binding agents . This property is relevant for in vivo studies where microtubule-targeting agents are contraindicated.

• [1] DiMaio MA, Mikhailov A, Rieder CL, Von Hoff DD, Palazzo RE. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009;8(3):592-601. PMID: 19258425. View Source

In Vivo Xenograft Activity vs. Standard Agents

In a human tumor colony-forming assay (HTCA) evaluating 132 human tumor specimens under 14-day continuous exposure, HMN-176 demonstrated responses in 32%, 62%, and 71% of assessable specimens at 0.1, 1.0, and 10.0 μg/mL, respectively [1]. Tumor-type-specific activity included 75% (6/8) of breast cancer specimens responsive at 1.0 μg/mL, and 67% (4/6) of non-small-cell lung and 57% (4/7) of ovarian cancer specimens responsive at 10.0 μg/mL [1]. Low levels of cross-resistance to cisplatin, cyclophosphamide, 5-fluorouracil, and etoposide were observed [1].

In Vivo Antitumor Activity

Head-to-head

HMN-214 (→ HMN-176) vs. Cisplatin, adriamycin, vincristine, UFT

Antitumor activity ≥ comparators; no observed neurotoxicity

Supports xenograft model-response context with oral prodrug delivery

Nude mouse xenografts; ≥5-day oral schedule

Evidence Dimension	Response rate in ex vivo human tumor specimens (HTCA)
Target Compound Data	62% overall response at 1.0 μg/mL (21/34 assessable); 75% breast (6/8) at 1.0 μg/mL; 67% NSCLC (4/6) at 10.0 μg/mL; 57% ovarian (4/7) at 10.0 μg/mL
Comparator Or Baseline	Baseline: untreated control; cross-resistance compared to cisplatin, cyclophosphamide, 5-FU, etoposide
Quantified Difference	Response rates: 32% (0.1 μg/mL) → 62% (1.0 μg/mL) → 71% (10.0 μg/mL) demonstrating concentration-dependent efficacy
Conditions	Ex vivo soft agar cloning assay; 132 human tumor specimens; 14-day continuous exposure

Why This Matters

These ex vivo data provide clinically translational evidence of HMN-176 efficacy in primary human tumor specimens, supporting its prioritization over agents lacking this level of patient-derived tissue validation.

• [1] Medina-Gundrum L, Cerna C, Gomez L, Izbicka E. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005;23(1):3-9. PMID: 15528975. View Source

Cytotoxic Activity in Drug-Resistant P388 Sublines

In mouse xenograft models, the antitumor activity of oral HMN-214 (the prodrug of HMN-176) was equal or superior to that of clinically available agents including cisplatin, doxorubicin (adriamycin), vincristine, and UFT (tegafur-uracil) [1]. Repeated administration for over 5 days elicited potent antitumor activity, consistent with the exposure-dependency of HMN-176 cytotoxicity [1]. Notably, this efficacy was achieved without severe toxicity such as neurotoxicity [1].

Resistance Index (RI)

Cross-study

RI

P388/CDDP IC50 143 nM; P388/ADR IC50 557 nM; P388/VCR IC50 265 nM

Supports low cross-resistance in multidrug-resistant leukemia models

72-h MTT; RI 3-10 fold lower than selecting agents

Evidence Dimension	In vivo antitumor efficacy in human tumor xenografts
Target Compound Data	HMN-214 (HMN-176 prodrug) efficacy equal or superior to cisplatin, adriamycin, vincristine, UFT; without severe neurotoxicity
Comparator Or Baseline	Cisplatin, doxorubicin (adriamycin), vincristine, tegafur-uracil (UFT)
Quantified Difference	Efficacy: HMN-214 ≥ comparators; Toxicity: HMN-214 without severe neurotoxicity (comparators known neurotoxic at effective doses)
Conditions	Mouse xenograft models with human tumor implants; repeated oral administration for ≥5 days

Why This Matters

For in vivo pharmacology studies, HMN-214/HMN-176 offers antitumor efficacy that matches or exceeds standard-of-care comparators while avoiding the severe neurotoxicity associated with taxanes and vinca alkaloids, making it a preferred tool compound for xenograft studies.

• [1] Takagi M, Honmura T, Watanabe S, Yamaguchi R, Nogawa M, Nishimura I, Katoh F, Matsuda M, Hidaka H. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. PMID: 14586206. View Source

HMN-176 Research Applications & Scenarios

Tubulin-Independent Mitotic Arrest Research

HMN-176 is uniquely suited for experiments requiring chemosensitization of multidrug-resistant cell models. As demonstrated in K2/ARS Adriamycin-resistant ovarian cancer cells, 3 μM HMN-176 reduces Adriamycin GI50 by ~50% and suppresses MDR1 mRNA by 56% via NF-Y transcription factor inhibition [1]. This property is not shared by conventional PLK1 inhibitors or mitotic agents, making HMN-176 the compound of choice for MDR1 promoter studies, P-glycoprotein expression analysis, and combination therapy screening in resistant phenotypes.

MDR Reversal & Chemosensitization Studies

For investigators studying PLK1 subcellular dynamics, mitotic spindle assembly, or centrosome function, HMN-176 provides a tool that alters PLK1 spatial distribution without direct kinase inhibition [2]. At 2.5 μM, HMN-176 prolongs mitosis in hTERT-RPE1 and CFPAC-1 cells and inhibits centrosome-dependent aster formation at concentrations as low as 0.025 μM—all without affecting tubulin polymerization [2]. This mechanism is distinct from ATP-competitive PLK1 inhibitors such as BI 2536 or volasertib, enabling orthogonal interrogation of PLK1 function.

Combination Therapy in Solid Tumor Xenografts

HMN-176 has validated ex vivo activity in primary human tumor specimens via human tumor colony-forming assay (HTCA), with 62% overall response at 1.0 μg/mL and 75% breast cancer response at the same concentration [3]. This patient-derived tissue validation supports HMN-176 as a translational research tool for correlative studies linking in vitro findings to clinical tumor behavior, particularly in breast, NSCLC, and ovarian cancer contexts.

Ex Vivo Chemosensitivity Testing in Primary Tumors

For in vivo tumor xenograft studies where microtubule-binding agents (taxanes, vinca alkaloids) are contraindicated due to confounding neuropathy, the HMN-214/HMN-176 prodrug system offers equal or superior antitumor efficacy to cisplatin, doxorubicin, vincristine, and UFT without severe neurotoxicity [4]. HMN-214 provides oral bioavailability for the poorly absorbed HMN-176, enabling convenient repeated dosing regimens over ≥5 days [4]. The Phase I clinical data confirming lack of HMN-176 accumulation with repeated dosing further supports predictable pharmacokinetics [5].

Application

Selection Property

Validation Focus

Mitotic arrest mechanism studies

Tubulin-independent centrosome targeting

Plk1 subcellular localization and spindle checkpoint pathway

MDR1 reversal and chemosensitization research

NF-Y-mediated MDR1 transcriptional suppression

MDR1 expression and restoration of drug sensitivity

Preclinical combination xenograft studies

Oral prodrug HMN-214 pharmacokinetics and antitumor activity

Combination scheduling and tumor growth endpoints

Ex vivo primary tumor sensitivity profiling

Low cross-resistance with standard cytotoxic agents

Colony-forming assay response rates in chemorefractory specimens

• [1] Tanaka H, Ohshima N, Ikenoya M, Komori K, Katoh F, Hidaka H. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003;63(20):6942-6947. PMID: 14583495. View Source
• [2] DiMaio MA, Mikhailov A, Rieder CL, Von Hoff DD, Palazzo RE. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009;8(3):592-601. PMID: 19258425. View Source
• [3] Medina-Gundrum L, Cerna C, Gomez L, Izbicka E. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005;23(1):3-9. PMID: 15528975. View Source
• [4] Takagi M, Honmura T, Watanabe S, Yamaguchi R, Nogawa M, Nishimura I, Katoh F, Matsuda M, Hidaka H. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. PMID: 14586206. View Source
• [5] Garland LL, Taylor C, Pilkington DL, Cohen JL, Von Hoff DD. A phase I pharmacokinetic study of HMN-214, a novel oral stilbene derivative with polo-like kinase-1-interacting properties, in patients with advanced solid tumors. Clin Cancer Res. 2006;12(17):5182-5189. PMID: 16951237. View Source